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Compound of Interest

Compound Name: 2-Chloro-3,6-difluoropyridine

Cat. No.: B12984236

Get Quote

Emergency Response & Immediate Action
Crucial: If you are currently managing a spill or exposure, follow this immediate protocol before

consulting the detailed disposal guide.

Scenario Immediate Action

Skin Contact

Wash immediately with soap and water for 15+

minutes. Remove contaminated clothing.[1]

Fluorinated pyridines can be absorbed transdermally.

Eye Contact

Rinse cautiously with water for 15 minutes. Remove

contact lenses if present. Seek medical attention

immediately.

Spill (< 50 mL)

Evacuate area. Wear Nitrile + Neoprene double

gloves and a respirator. Absorb with vermiculite or

sand. DO NOT use combustible materials (sawdust).

Fire

Use Dry Chemical, CO₂, or Alcohol-resistant foam.

Do not use a solid water stream (may scatter the

chemical).
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Chemical Identity & Hazard Profile
Proper disposal begins with accurate identification. This compound is a halogenated heterocyclic

building block often used in late-stage drug functionalization.

Chemical Name: 2-Chloro-3,6-difluoropyridine[2][3][4][5][6]

CAS Number: 1807031-39-5[3][5]

Molecular Formula: C₅H₂ClF₂N[3][7]

Molecular Weight: 149.53 g/mol [3][8]

Physical State: Liquid (Colorless to pale yellow)

Key Hazards (GHS):

H226: Flammable liquid and vapor (Predicted based on analogs).

H315/H319: Causes skin and serious eye irritation.[7]

H335: May cause respiratory irritation.[7]

EUH018: In use, may form flammable/explosive vapor-air mixture.

Waste Classification (RCRA & EPA)
Before disposal, the waste stream must be characterized to ensure regulatory compliance.

Parameter Classification Rationale

RCRA Code D001 (Ignitable)
Flash point is typically <60°C for

similar fluorinated pyridines.

Halogen Content Halogenated Organic

Contains Chlorine (Cl) and

Fluorine (F). Must NOT be mixed

with non-halogenated solvents.

EPA Category Hazardous Waste

Must be treated via high-

temperature incineration with acid

gas scrubbing.
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Critical Note: Due to the presence of Fluorine, this waste stream generates Hydrofluoric Acid (HF) upon

combustion. It must be flagged for incinerators equipped with wet scrubbers.

Step-by-Step Disposal Protocol
Phase 1: Segregation (The "Golden Rule")
Objective: Prevent dangerous cross-reactivity and ensure the waste is acceptable for incineration.

Select the Primary Container: Use a High-Density Polyethylene (HDPE) jerrycan.

Why? Fluorinated compounds can degrade certain seals or glass over time if trace HF is

generated via hydrolysis. HDPE offers broad chemical resistance.

Segregate Strictly:

DO: Mix with other compatible Halogenated Solvents (e.g., DCM, Chloroform) if your facility allows

commingling.

DO NOT: Mix with Strong Oxidizers (Nitric Acid, Peroxides) or Strong Bases (Sodium Hydroxide).

Pyridines can react exothermically with strong acids.

DO NOT: Mix with Aqueous Waste. Keep this stream organic.

Phase 2: Packaging & Labeling
Fill Limit: Fill container only to 90% capacity to allow for vapor expansion.

Labeling: Apply a hazardous waste label immediately upon the first addition of waste.

Required Fields:

Full Chemical Name: "2-Chloro-3,6-difluoropyridine" (No abbreviations).[2][6]

Hazard Checkbox: "Flammable" and "Toxic".
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Constituents: "Halogenated Pyridines, Fluorinated Organics".

Secondary Containment: Place the HDPE container inside a secondary tray (polypropylene) to catch

potential drips.

Phase 3: Spill Cleanup Disposal
If disposing of spill debris (vermiculite/sand):

Collect debris into a wide-mouth HDPE jar with a screw-top lid.

Label as "Solid Debris Contaminated with 2-Chloro-3,6-difluoropyridine".

Seal the lid with parafilm to prevent vapor escape during transport.

Phase 4: Final Hand-off
Transfer the container to your facility’s Environmental Health & Safety (EHS) team or a licensed

hazardous waste contractor (e.g., Veolia, Clean Harbors).

Manifest Declaration: Ensure the manifest explicitly states "Organic Liquid, Flammable, Toxic,

Halogenated (Contains Fluorine)."

The Scientific "Why": Incineration Mechanics
Why can't this just go into a standard solvent drum?

1. The Fluorine Factor (HF Generation) When 2-Chloro-3,6-difluoropyridine is incinerated, the

Carbon-Fluorine (C-F) bonds break. Unlike chlorinated compounds which form HCl, fluorinated

compounds generate Hydrogen Fluoride (HF) gas.

Standard incinerators may suffer refractory lining damage from HF. Specialized facilities use wet
scrubbers (using Ca(OH)₂ or NaOH) to neutralize the HF gas into Calcium Fluoride (CaF₂) or Sodium
Fluoride (NaF) precipitate before exhaust release.

2. Thermal Stability The pyridine ring is aromatic and stable. To ensure 99.99% destruction removal

efficiency (DRE), the incinerator must operate at >1100°C with a residence time of at least 2 seconds.

Lower temperatures risk releasing Products of Incomplete Combustion (PICs), which can be more toxic

than the parent compound.

Decision Matrix: Waste Stream Logic

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12984236/docs?utm_src=pdf-body#2-chloro-3-6-difluoropyridine-proper-disposal-procedures
https://www.benchchem.com/product/b12984236/docs?utm_src=pdf-body#2-chloro-3-6-difluoropyridine-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12984236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the decision logic for disposing of 2-Chloro-3,6-difluoropyridine to

ensure it reaches the correct destruction facility.

Waste Generation:
2-Chloro-3,6-difluoropyridine

Is the waste Liquid or Solid?

Liquid Waste Solid/Spill Debris

Mixed with Aqueous or Oxidizers?

Container: Wide-mouth
HDPE Jar

Segregate into
Halogenated Organic Stream

No

STOP: Separate Immediately.
Do NOT mix incompatible streams.

Yes

Container: HDPE Jerrycan
(No Glass/Metal)

Label: 'Flammable, Toxic,
Halogenated (Fluorine)'

Disposal: High-Temp Incineration
(w/ Acid Gas Scrubber)

Click to download full resolution via product page
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Figure 1: Decision logic for the segregation and packaging of fluorinated pyridine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. carlroth.com [carlroth.com]

2. CN113993845A -
ä½�ä¸ºæ²»ç��cnsé��ç¢�ä¾�å¦�å¤�å��æ�§ç¡¬å��ç��gpr17è°�è��å��ç��n-
(è�¯å�º)-å�²å��-3-ç£ºé�°è�ºè¡�ç��ç�©å��ç�¸å�³å��å��ç�© - Google Patents
[patents.google.com]

3. 1807031-39-5|2-Chloro-3,6-difluoropyridine|BLD Pharm [bldpharm.com]

4. 2,5-二氟吡啶 - CAS号 84476-99-3 - 摩熵化学 [molaid.com]

5. POLY(VINYL PIVALATE) | CAS#:26715-88-8 | Chemsrc [chemsrc.com]

6. WO2024104462A1 - Gpr17 modulators and uses thereof - Google Patents [patents.google.com]

7. 3-Chloro-2,6-difluoropyridine | C5H2ClF2N | CID 12259371 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. 6-chloro-2,3-difluoropyridine 97% | CAS: 1214327-63-5 | AChemBlock [achemblock.com]

To cite this document: BenchChem. [2-Chloro-3,6-difluoropyridine proper disposal procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12984236/docs#2-chloro-3-6-difluoropyridine-proper-
disposal-procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.epa.gov/hw-permitting/combustion-hazardous-waste
https://pubchem.ncbi.nlm.nih.gov/
https://www.benchchem.com/product/b12984236?utm_src=pdf-custom-synthesis#bc-rfq
https://www.carlroth.com/medias/SDB-CP07-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODIyNzF8YXBwbGljYXRpb24vcGRmfGFEUTJMMmcwT0M4NU1qQXhPRFV6TnpVNU5URTRMMU5FUWw5RFVEQTNYMGRDWDBWT0xuQmtaZ3wxODU3MDliYzE5MmZmYzI0MjJlOWExZTk4YmMwNmE4NDcyMGQwZDAxMDRjN2Q5ZjFhYzM5ODIxZjNkYWUyZWEz
https://patents.google.com/patent/CN113993845A/zh
https://patents.google.com/patent/CN113993845A/zh
https://patents.google.com/patent/CN113993845A/zh
https://patents.google.com/patent/CN113993845A/zh
https://www.bldpharm.com/products/1807031-39-5.html
https://www.molaid.com/MS_347245
https://www.chemsrc.com/en/cas/26715-88-8_1551020.html
https://patents.google.com/patent/WO2024104462A1/en
https://pubchem.ncbi.nlm.nih.gov/compound/3-chloro-2_6-difluoropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-chloro-2_6-difluoropyridine
https://www.achemblock.com/q62339-6-chloro-2-3-difluoropyridine.html
https://www.benchchem.com/product/b12984236/docs#2-chloro-3-6-difluoropyridine-proper-disposal-procedures
https://www.benchchem.com/product/b12984236/docs#2-chloro-3-6-difluoropyridine-proper-disposal-procedures
https://www.benchchem.com/product/b12984236/docs#2-chloro-3-6-difluoropyridine-proper-disposal-procedures
https://www.benchchem.com/product/b12984236/docs#2-chloro-3-6-difluoropyridine-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12984236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we

make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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